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Compound of Interest

Compound Name: 1-Methylcyclohexane-1,2-diol

Cat. No.: B102723

For Researchers, Scientists, and Drug Development Professionals

Introduction

trans-1-Methylcyclohexane-1,2-diol is a vicinal diol derivative of cyclohexane. Its
stereochemistry and the presence of hydroxyl groups make it a subject of interest in synthetic
organic chemistry and potentially in biological applications. This technical guide provides a
comprehensive overview of its chemical properties, synthesis, and known biological activities of
structurally related compounds, offering a valuable resource for researchers in drug
development and chemical synthesis.

Chemical Identification and Properties

There is some ambiguity in the literature regarding the Chemical Abstracts Service (CAS)
number for trans-1-Methylcyclohexane-1,2-diol, with different numbers potentially
corresponding to specific stereoisomers or mixtures. The most commonly cited CAS number
for the trans isomer is 19534-08-8.[1] Another CAS number, 52718-65-7, is associated with the
cis-isomer by the NIST WebBook but is linked to the trans-(1S,2R) stereoisomer in the
PubChem database.[2] For the purpose of this guide, 19534-08-8 will be used for the general
trans isomer.

The key chemical and physical properties of trans-1-Methylcyclohexane-1,2-diol are
summarized in the table below.
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Property Value Source
Molecular Formula C7H1402 [1112][3]
Molecular Weight 130.18 g/mol [2]
Boiling Point 226.9 °C at 760 mmHg [3]
Density 1.095 g/cm3 [3]
Flash Point 104.5 °C [3]
Hydrogen Bond Donor Count 2 [3]
Hydrogen Bond Acceptor

C);untg p 2 13
LogP 0.67230 [3]

Synthesis of trans-1-Methylcyclohexane-1,2-diol

The most common and well-documented method for the synthesis of trans-1-

Methylcyclohexane-1,2-diol is a two-step process starting from 1-methylcyclohexene. This

process involves an initial epoxidation followed by an acid-catalyzed ring-opening of the

epoxide.

Experimental Protocols

Step 1: Epoxidation of 1-Methylcyclohexene

This step involves the formation of 1-methylcyclohexene oxide. A common epoxidizing agent

for this reaction is meta-chloroperoxybenzoic acid (m-CPBA).

o Materials:

o 1-methylcyclohexene

o meta-chloroperoxybenzoic acid (m-CPBA)

o Dichloromethane (CH2CI2)
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o Saturated sodium bicarbonate solution
o Saturated sodium sulfite solution

o Anhydrous magnesium sulfate

e Procedure:
o Dissolve 1-methylcyclohexene in dichloromethane in a round-bottom flask.
o Cool the solution in an ice bath.

o Slowly add a solution of m-CPBA in dichloromethane to the cooled solution with stirring.
The slow addition is crucial to prevent the accumulation of by-products that could catalyze
the opening of the newly formed epoxide ring.

o Monitor the reaction progress using thin-layer chromatography (TLC).

o Upon completion, quench the reaction by adding a saturated solution of sodium sulfite to
destroy any excess peroxy acid.

o Wash the organic layer with a saturated sodium bicarbonate solution to remove meta-
chlorobenzoic acid, followed by a water wash.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude 1-methylcyclohexene oxide.

Step 2: Acid-Catalyzed Hydrolysis of 1-Methylcyclohexene Oxide

The epoxide ring is then opened under acidic conditions to yield the trans-diol. The acid
catalyzes the nucleophilic attack of water on the epoxide.

e Materials:
o 1-methylcyclohexene oxide (from Step 1)
o Dilute aqueous acid (e.g., H2SO4 or HCI)

o Diethyl ether or other suitable organic solvent
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o Saturated sodium bicarbonate solution
o Brine

o Anhydrous magnesium sulfate

e Procedure:
o Dissolve the crude 1-methylcyclohexene oxide in a suitable solvent.

o Add the dilute aqueous acid to the solution and stir. The reaction may be gently heated to
ensure completion.

o Monitor the disappearance of the epoxide by TLC.

o Once the reaction is complete, neutralize the excess acid by washing with a saturated
sodium bicarbonate solution.

o Extract the aqueous layer with an organic solvent (e.g., diethyl ether).
o Combine the organic extracts and wash with brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent
under reduced pressure to yield the crude trans-1-Methylcyclohexane-1,2-diol.

o The product can be further purified by recrystallization or column chromatography.

Synthesis Workflow Diagram
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Step 1: Epoxidation

m-CPBA in CH2CI2

RIS C—»-( Epoxidation Reaction

1-Methylcyclohexene Oxide

Step 2: Hydrolysis

Aqueous Acid (H30+) Neutralization & Extraction

Click to download full resolution via product page

Caption: Synthetic pathway for trans-1-Methylcyclohexane-1,2-diol.

Biological Activity and Potential Applications

While there is a lack of direct studies on the biological activity of trans-1-Methylcyclohexane-
1,2-diol, significant research has been conducted on its parent compound, trans-cyclohexane-
1,2-diol (TCHD). This research provides a strong basis for predicting the potential biological
applications of the methylated derivative.

TCHD has been identified as a transient dilator of the nuclear pore complex (NPC).[4] The NPC
is a large protein complex that regulates the transport of molecules between the nucleus and
the cytoplasm. By interacting with the hydrophobic core of the NPC, TCHD can disrupt its
structure, leading to a reversible increase in the permeability of the nuclear pore.[4] This allows
macromolecules larger than 40 kDa, such as plasmid DNA, to enter the cell nucleus via
passive diffusion.[4]

This property of TCHD has been shown to enhance the efficiency of non-viral gene delivery
methods, including lipid-mediated transfection and electroporation.[4][5] Studies have
demonstrated that TCHD can significantly increase gene expression in various cell lines.[4] For
instance, in 293T cells, TCHD at concentrations of 0.5-2% dose-dependently increased
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luciferase gene expression mediated by Lipofectamine and GL67A.[4] It is important to note
that higher concentrations (=1.5%) have been associated with significant cytotoxicity.[4]

Given the structural similarity, it is plausible that trans-1-Methylcyclohexane-1,2-diol may
exhibit similar effects on the nuclear pore complex. The addition of the methyl group could
influence its lipophilicity and interaction with the NPC, potentially altering its potency and
cytotoxicity profile. Further research is warranted to investigate the specific biological activities
of trans-1-Methylcyclohexane-1,2-diol and its potential as a tool in gene therapy and drug
delivery.

Proposed Mechanism of Action of TCHD

Nuclear Envelope Effect of TCHD
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Caption: Proposed mechanism of TCHD-mediated nuclear pore complex dilation.

Conclusion

trans-1-Methylcyclohexane-1,2-diol is a readily synthesizable compound with well-defined
chemical and physical properties. While direct biological data is currently limited, the known
activity of its parent compound, trans-cyclohexane-1,2-diol, as a nuclear pore complex dilator
suggests a promising avenue for future research. This technical guide provides a solid
foundation for scientists and researchers interested in exploring the potential of this and related
molecules in chemical synthesis and drug development, particularly in the field of gene
delivery. Further investigation is necessary to elucidate the specific biological effects of the
methyl substitution and to fully realize its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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